Cas no 100191-51-3 (1-Chloro-2-iodo-3,5-dinitrobenzene)
100191-51-3 structure
Product Name:1-Chloro-2-iodo-3,5-dinitrobenzene
CAS No:100191-51-3
MF:C6H2ClIN2O4
MW:328.44855260849
CID:2860573
Update Time:2023-08-10
1-Chloro-2-iodo-3,5-dinitrobenzene Chemical and Physical Properties
Names and Identifiers
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- 1-Chloro-2-iodo-3,5-dinitrobenzene
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- Inchi: 1S/C6H2ClIN2O4/c7-4-1-3(9(11)12)2-5(6(4)8)10(13)14/h1-2H
- InChI Key: FAIFMVVYIQVIJO-UHFFFAOYSA-N
- SMILES: IC1=C(C=C(C=C1[N+](=O)[O-])[N+](=O)[O-])Cl
Computed Properties
- Exact Mass: 327.87478g/mol
- Monoisotopic Mass: 327.87478g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 0
- Complexity: 253
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 91.6
- Molecular Weight: 328.45g/mol
1-Chloro-2-iodo-3,5-dinitrobenzene Related Literature
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
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Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
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